1-amino-3-cyclobutylpropan-2-ol hydrochloride
Overview
Description
1-amino-3-cyclobutylpropan-2-ol hydrochloride (1-ACBPH) is an organic compound that is widely used in a variety of scientific research applications due to its unique properties. 1-ACBPH is a cyclic amine, which means it has a nitrogen atom that is cyclically bonded to three other atoms. Its structure is similar to that of a cyclobutane ring, hence its name. 1-ACBPH is soluble in both water and alcohol, making it a versatile compound for laboratory experiments. It is also relatively stable, and can be stored for extended periods of time without significant degradation.
Scientific Research Applications
1-amino-3-cyclobutylpropan-2-ol hydrochloride is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. In biochemistry, 1-amino-3-cyclobutylpropan-2-ol hydrochloride is used as a reagent in various experiments, such as in the synthesis of peptides and proteins. In pharmacology, 1-amino-3-cyclobutylpropan-2-ol hydrochloride is used as a model compound to study the structure-activity relationships of drugs, as well as to investigate the mechanisms of drug action.
Mechanism of Action
The mechanism of action of 1-amino-3-cyclobutylpropan-2-ol hydrochloride is not completely understood. However, it is believed that the compound binds to certain receptors in the body, resulting in changes in the activity of certain enzymes and proteins. Additionally, it is believed that 1-amino-3-cyclobutylpropan-2-ol hydrochloride may interact with other molecules in the body, such as hormones and neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-amino-3-cyclobutylpropan-2-ol hydrochloride are not completely understood. However, research has shown that 1-amino-3-cyclobutylpropan-2-ol hydrochloride has a variety of effects on the body, including an increase in the production of certain hormones and a decrease in the production of others. Additionally, 1-amino-3-cyclobutylpropan-2-ol hydrochloride has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
1-amino-3-cyclobutylpropan-2-ol hydrochloride has several advantages when used in laboratory experiments. First, it is relatively stable, making it suitable for long-term storage. Second, it is soluble in both water and alcohol, making it easy to use in a variety of experiments. Finally, it is relatively inexpensive, making it an economical choice for laboratory experiments.
However, 1-amino-3-cyclobutylpropan-2-ol hydrochloride also has several limitations. First, it is not very soluble in organic solvents, making it difficult to use in certain experiments. Second, it is not very reactive, making it difficult to use in certain chemical reactions. Finally, it can interact with other molecules in the body, making it difficult to predict the effects of the compound in certain experiments.
Future Directions
1-amino-3-cyclobutylpropan-2-ol hydrochloride has a variety of potential applications in scientific research. Future research could focus on understanding the mechanisms of action of 1-amino-3-cyclobutylpropan-2-ol hydrochloride, as well as on developing new methods for synthesizing the compound. Additionally, further research could focus on exploring the potential therapeutic applications of 1-amino-3-cyclobutylpropan-2-ol hydrochloride, as well as on developing new methods for delivering the compound to the body. Finally, further research could focus on understanding the biochemical and physiological effects of 1-amino-3-cyclobutylpropan-2-ol hydrochloride, as well as on developing new methods for studying the compound.
Synthesis Methods
The synthesis of 1-amino-3-cyclobutylpropan-2-ol hydrochloride is relatively simple and can be achieved in a few steps. First, the starting material, cyclobutyl propan-2-ol, is heated in the presence of hydrochloric acid and a catalyst. This reaction yields 1-amino-3-cyclobutylpropan-2-ol hydrochloride as the product. The reaction can be further optimized by varying the reaction conditions, such as temperature, pressure, and catalyst type.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-3-cyclobutylpropan-2-ol hydrochloride involves the conversion of a cyclobutane derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutane", "Sodium hydride", "2-bromo-1-propanol", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutane is treated with sodium hydride in ethanol to form cyclobutylsodium.", "Step 2: 2-bromo-1-propanol is added to the reaction mixture and heated to form 1-cyclobutyl-2-hydroxypropane.", "Step 3: The product from step 2 is treated with ammonium chloride and hydrochloric acid to form 1-cyclobutyl-2-chloropropane.", "Step 4: The product from step 3 is then treated with sodium hydroxide to form 1-cyclobutyl-2-hydroxypropane.", "Step 5: The product from step 4 is treated with ammonium chloride and hydrochloric acid to form 1-amino-3-cyclobutylpropan-2-ol hydrochloride." ] } | |
CAS RN |
2763750-17-8 |
Product Name |
1-amino-3-cyclobutylpropan-2-ol hydrochloride |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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